Acetylisoniazid
Acetylisoniazid
Acetylisoniazid belongs to the class of organic compounds known as pyridinecarboxylic acids and derivatives. Pyridinecarboxylic acids and derivatives are compounds containing a pyridine ring bearing a carboxylic acid group or a derivative thereof. Acetylisoniazid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Acetylisoniazid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Acetylisoniazid can be biosynthesized from isoniazide.
N'-acetylisoniazid is a carbohydrazide resulting from the formal condensation of the carboxy group of isonicotinic acid with hydrazine and subsequent acetylation of the monosubstituted nitrogen atom. It has a role as a metabolite. It derives from an isoniazide.
N'-acetylisoniazid is a carbohydrazide resulting from the formal condensation of the carboxy group of isonicotinic acid with hydrazine and subsequent acetylation of the monosubstituted nitrogen atom. It has a role as a metabolite. It derives from an isoniazide.
Brand Name:
Vulcanchem
CAS No.:
1078-38-2
VCID:
VC21174118
InChI:
InChI=1S/C8H9N3O2/c1-6(12)10-11-8(13)7-2-4-9-5-3-7/h2-5H,1H3,(H,10,12)(H,11,13)
SMILES:
CC(=O)NNC(=O)C1=CC=NC=C1
Molecular Formula:
C8H9N3O2
Molecular Weight:
179.18 g/mol
Acetylisoniazid
CAS No.: 1078-38-2
Cat. No.: VC21174118
Molecular Formula: C8H9N3O2
Molecular Weight: 179.18 g/mol
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Specification
| Description | Acetylisoniazid belongs to the class of organic compounds known as pyridinecarboxylic acids and derivatives. Pyridinecarboxylic acids and derivatives are compounds containing a pyridine ring bearing a carboxylic acid group or a derivative thereof. Acetylisoniazid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Acetylisoniazid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Acetylisoniazid can be biosynthesized from isoniazide. N'-acetylisoniazid is a carbohydrazide resulting from the formal condensation of the carboxy group of isonicotinic acid with hydrazine and subsequent acetylation of the monosubstituted nitrogen atom. It has a role as a metabolite. It derives from an isoniazide. |
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| CAS No. | 1078-38-2 |
| Molecular Formula | C8H9N3O2 |
| Molecular Weight | 179.18 g/mol |
| IUPAC Name | N'-acetylpyridine-4-carbohydrazide |
| Standard InChI | InChI=1S/C8H9N3O2/c1-6(12)10-11-8(13)7-2-4-9-5-3-7/h2-5H,1H3,(H,10,12)(H,11,13) |
| Standard InChI Key | CVBGNAKQQUWBQV-UHFFFAOYSA-N |
| SMILES | CC(=O)NNC(=O)C1=CC=NC=C1 |
| Canonical SMILES | CC(=O)NNC(=O)C1=CC=NC=C1 |
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